Cas no 61958-80-3 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(4-benzoylphenyl)methyl]-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(4-benzoylphenyl)methyl]-
• CAS No: 61958-80-3
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• CID: 462404
• PubChem ID: 71391008
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(4-benzoylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(4-benzoylphenyl)methyl]-
• 2-[(4-benzoylphenyl)methyl]-1,2,4-triazine-3,5-dione
• 61958-80-3
• 2-[(4-Benzoylphenyl)methyl]-1,2,4-triazine-3,5(2H,4H)-dione
• DTXSID70812899

• Inchi： 1S/C17H13N3O3/c21-15-10-18-20(17(23)19-15)11-12-6-8-14(9-7-12)16(22)13-4-2-1-3-5-13/h1-10H,11H2,(H,19,21,23)
• InChI Key： URIWNJKLICQGJN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)CN1C(NC(C=N1)=O)=O

Computed Properties

• Exact Mass: 307.09579
• Monoisotopic Mass: 307.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.84